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Introduction
MM-401 is a potent and specific inhibitor of the MLL1 (Mixed-Lineage Leukemia 1) H3K4

methyltransferase.[1] It functions by disrupting the crucial interaction between MLL1 and WDR5

(WD repeat-containing protein 5), a core component of the MLL1 complex essential for its

catalytic activity.[1][2][3] This disruption leads to a reduction in H3K4 methylation, particularly at

MLL1 target gene loci. Consequently, MM-401 induces cell cycle arrest, apoptosis, and myeloid

differentiation in MLL-rearranged leukemia cells, demonstrating its potential as a therapeutic

agent.[1][2][3] These application notes provide detailed protocols for utilizing MM-401 to study

H3K4 methylation and its downstream effects in a research setting.

Mechanism of Action
MM-401 is a macrocyclic peptidomimetic that competitively binds to the WDR5 pocket that

normally recognizes the 'Win' (WDR5-interaction) motif of MLL1.[3] This binding event

physically blocks the association of MLL1 with WDR5, leading to the disassembly of the MLL1

core complex and subsequent inhibition of its histone methyltransferase (HMT) activity.[2][3]

This targeted inhibition is specific to the MLL1 complex, with minimal effects on other MLL

family HMTs.[2] The downstream consequence is a decrease in H3K4 methylation levels at

MLL1 target genes, such as the HOXA gene cluster, which are critical for the proliferation and

survival of MLL-rearranged leukemia cells.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15579438?utm_src=pdf-interest
https://www.benchchem.com/product/b15579438?utm_src=pdf-body
https://www.medchemexpress.com/mm-401.html
https://www.medchemexpress.com/mm-401.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://www.researchgate.net/publication/259586709_Targeting_MLL1_H3K4_Methyltransferase_Activity_in_Mixed-Lineage_Leukemia
https://www.benchchem.com/product/b15579438?utm_src=pdf-body
https://www.medchemexpress.com/mm-401.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://www.researchgate.net/publication/259586709_Targeting_MLL1_H3K4_Methyltransferase_Activity_in_Mixed-Lineage_Leukemia
https://www.benchchem.com/product/b15579438?utm_src=pdf-body
https://www.benchchem.com/product/b15579438?utm_src=pdf-body
https://www.researchgate.net/publication/259586709_Targeting_MLL1_H3K4_Methyltransferase_Activity_in_Mixed-Lineage_Leukemia
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://www.researchgate.net/publication/259586709_Targeting_MLL1_H3K4_Methyltransferase_Activity_in_Mixed-Lineage_Leukemia
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: In Vitro Activity of MM-401

Parameter Value Reference

MLL1 HMT Activity IC50 0.32 µM [1][2]

WDR5-MLL1 Interaction IC50 0.9 nM [1]

WDR5 Binding Ki < 1 nM [1]

Table 2: Growth Inhibition (GI50) of MM-401 in Leukemia
Cell Lines

Cell Line MLL Status GI50 (µM) Reference

Murine Leukemia

Cells

MLL-AF9 MLL fusion ~10 [2]

MLL-ENL MLL fusion 12.3 ± 2.1 [2]

Hoxa9/Meis1 Non-MLL > 50 [2]

Human Leukemia

Cells

MV4;11 MLL-AF4 8.5 [2]

MOLM13 MLL-AF9 11.2 [2]

KOPN8 MLL-ENL 15.6 [2]

K562 Non-MLL Not Determined [2]

HL60 Non-MLL Not Determined [2]

U937 Non-MLL Not Determined [2]
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Mechanism of MLL1 Inhibition by MM-401
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Experimental Workflow for MM-401 Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15579438?utm_src=pdf-body-img
https://www.benchchem.com/product/b15579438?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mm-401.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3965208/
https://www.researchgate.net/publication/259586709_Targeting_MLL1_H3K4_Methyltransferase_Activity_in_Mixed-Lineage_Leukemia
https://www.benchchem.com/product/b15579438#mm-401-experimental-design-for-h3k4-methylation-studies
https://www.benchchem.com/product/b15579438#mm-401-experimental-design-for-h3k4-methylation-studies
https://www.benchchem.com/product/b15579438#mm-401-experimental-design-for-h3k4-methylation-studies
https://www.benchchem.com/product/b15579438#mm-401-experimental-design-for-h3k4-methylation-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15579438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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